Cas no 1805719-55-4 (1-Bromo-3-(3-fluoro-2-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-fluoro-2-hydroxyphenyl)propan-2-one
• CAS No: 1805719-55-4
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4971190
• Update Time: 2025-05-19

1-Bromo-3-(3-fluoro-2-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-fluoro-2-hydroxyphenyl)propan-2-one

• Inchi： 1S/C9H8BrFO2/c10-5-7(12)4-6-2-1-3-8(11)9(6)13/h1-3,13H,4-5H2
• InChI Key： RUTVZNOZCIZXBP-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C=1O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(3-fluoro-2-hydroxyphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(3-fluoro-2-hydroxyphenyl)propan-2-one (CAS No. 1805719-55-4)

1-Bromo-3-(3-fluoro-2-hydroxyphenyl)propan-2-one (CAS No. 1805719-55-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated ketone derivative features a fluoro-hydroxyphenyl moiety, which contributes to its unique reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including potential drug candidates and advanced materials.

The compound's structural complexity, highlighted by the presence of both bromo and fluoro substituents, makes it a valuable building block in modern synthetic chemistry. Its hydroxyphenyl group further enhances its versatility, allowing for diverse functionalization strategies. Recent studies have explored its utility in cross-coupling reactions, a topic frequently searched by chemists seeking efficient synthetic methodologies for complex aryl ketones.

In the context of current trends, 1-Bromo-3-(3-fluoro-2-hydroxyphenyl)propan-2-one aligns with the growing demand for fluorinated pharmaceuticals, a hot topic in medicinal chemistry. Fluorination is known to improve drug metabolism and bioavailability, making this compound relevant to researchers investigating next-generation therapeutics. Searches for "fluorinated ketone synthesis" or "bromoaryl ketone applications" often lead to discussions about derivatives like this.

From a technical perspective, the compound's CAS No. 1805719-55-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular framework offers opportunities for structure-activity relationship (SAR) studies, a frequently searched term among drug discovery scientists. The hydroxy group also opens avenues for further derivatization, addressing common search queries like "modifying phenolic ketones" or "bromoketone reactivity."

Environmental and sustainability considerations are increasingly important in chemical research. While 1-Bromo-3-(3-fluoro-2-hydroxyphenyl)propan-2-one is not classified as hazardous under standard guidelines, its synthesis and handling adhere to green chemistry principles—another trending topic in scientific communities. Researchers often search for "sustainable bromination methods" or "eco-friendly fluorination techniques," which relate to the production of such compounds.

In summary, 1-Bromo-3-(3-fluoro-2-hydroxyphenyl)propan-2-one (CAS No. 1805719-55-4) represents a multifaceted tool for synthetic chemists, bridging gaps between medicinal chemistry, material science, and method development. Its relevance to high-interest areas like fluorinated drug design and catalytic functionalization ensures its continued prominence in scientific literature and industrial applications.